2-(2,4-dichlorophenoxy)-N-(4-ethylphenyl)propanamide

• Molecular Formula: C17H17Cl2NO2
• Molecular Weight: 338.2 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(4-ethylphenyl)propanamide
• InChI: InChI=1S/C17H17Cl2NO2/c1-3-12-4-7-14(8-5-12)20-17(21)11(2)22-16-9-6-13(18)10-15(16)19/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key: HRDSXAOFXUCQAY-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-(4-ethylphenyl)propanamide, also known as diclofop-methyl, is a widely used herbicide in agriculture. It belongs to the chemical class aryloxyphenoxypropionate and is commonly used to control grassy weeds in crops such as wheat, barley, and oats. The purpose of

Mechanism of Action

Diclofop-methyl acts by inhibiting the enzyme acetyl-CoA carboxylase (ACC), which is involved in the biosynthesis of fatty acids. By inhibiting ACC, 2-(2,4-dichlorophenoxy)-N-(4-ethylphenyl)propanamidehyl prevents the synthesis of fatty acids, which are essential for the growth and development of grassy weeds.
Biochemical and Physiological Effects:
Diclofop-methyl has been shown to have low toxicity to mammals and birds, but it can be toxic to aquatic organisms. It has been found to cause a range of physiological effects in plants, including inhibition of root growth, chlorosis, and necrosis.

Advantages and Limitations for Lab Experiments

Diclofop-methyl is a widely used herbicide, and its effects on plants have been extensively studied. It is relatively easy to obtain and is available in pure form. However, its use in lab experiments is limited by its potential toxicity to aquatic organisms and the need for appropriate safety measures.

Future Directions

Future research on 2-(2,4-dichlorophenoxy)-N-(4-ethylphenyl)propanamidehyl could focus on its potential to leach into groundwater and surface water, as well as its effects on non-target organisms. Studies could also be conducted to determine the long-term effects of 2-(2,4-dichlorophenoxy)-N-(4-ethylphenyl)propanamidehyl on soil health and crop productivity. Additionally, research could be conducted on the development of alternative herbicides that are less toxic to the environment and non-target organisms.

Synthesis Methods

Diclofop-methyl is synthesized by reacting 2,4-dichlorophenol with 4-ethylphenol in the presence of sodium hydroxide and chloroacetic acid to form 2-(2,4-dichlorophenoxy)-N-(4-ethylphenyl)acetamide. This intermediate is then treated with methyl iodide and potassium carbonate to produce 2-(2,4-dichlorophenoxy)-N-(4-ethylphenyl)propanamidehyl.

Scientific Research Applications

Diclofop-methyl has been extensively studied for its herbicidal activity and its effects on non-target organisms. It has been shown to be effective in controlling grassy weeds in crops such as wheat, barley, and oats. Research has also been conducted on its environmental fate and transport, as well as its potential to leach into groundwater and surface water.